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Compound of Interest

Compound Name: 2-Iodophenyl acetate

Cat. No.: B1329851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Iodophenyl acetate. Due to the limited availability of a specific safety data sheet for this

compound, this document compiles and extrapolates information from structurally similar

compounds, such as other iodophenyl acetates and related aryl iodides. This information

should be used as a foundational guide for safe laboratory practices, and a thorough risk

assessment should be conducted before handling this chemical.

Hazard Identification and Classification
While a specific GHS classification for 2-Iodophenyl acetate is not readily available, data from

analogous compounds suggest it should be handled as a substance with potential for skin, eye,

and respiratory irritation. It is a combustible solid.

Table 1: GHS Hazard Profile (Based on Structurally Similar Compounds)
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Note: This classification is extrapolated from data for similar compounds and should be used

for precautionary purposes. A definitive classification may vary.

Pictogram:

alt text

Signal Word: Warning

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Iodophenyl acetate is crucial for safe

handling and storage.

Table 2: Physicochemical Data for 2-Iodophenyl Acetate

Property Value Source

CAS Number 32865-61-5 [1][2]

Molecular Formula C₈H₇IO₂ [1]

Molecular Weight 262.04 g/mol [1][2]

Appearance Solid [1]

Flash Point Not applicable [1][2]

Storage Class 11 - Combustible Solids [1][2]
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Safe Handling and Experimental Protocols
Adherence to strict safety protocols is paramount when working with 2-Iodophenyl acetate to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Iodophenyl acetate.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[3]

Gloves must be inspected before use and disposed of properly after handling the chemical.

Skin and Body Protection: A laboratory coat should be worn.[3] For larger quantities or when

there is a risk of significant exposure, additional protective clothing may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors.[4] If a fume hood is not

available, a NIOSH-approved respirator may be required.

Engineering Controls
Ventilation: Always handle 2-Iodophenyl acetate in a well-ventilated laboratory. A chemical

fume hood is the preferred engineering control to minimize inhalation exposure.[4]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

General Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-Iodophenyl
acetate in a laboratory setting.
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Safe Handling Workflow for 2-Iodophenyl Acetate

Preparation

Handling & Experiment

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Fume Hood

Weigh Compound in Fume Hood

Set up Reaction

Monitor Reaction

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Container

Remove PPE Correctly

Click to download full resolution via product page

Caption: Logical workflow for handling 2-Iodophenyl acetate.
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

Table 3: First Aid Measures (Based on Structurally Similar Compounds)

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5][6]

Specific Hazards: During a fire, irritating and toxic gases, including carbon oxides and

hydrogen iodide, may be generated.[5][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as described in Section 3.1. Ensure adequate ventilation.

Containment and Cleanup: For a solid spill, carefully sweep or scoop up the material to avoid

creating dust and place it into a suitable, labeled container for disposal.[5] For a solution,

absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.[3]

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[5]

Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the chemical and to

ensure the safety of laboratory personnel and the environment.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][5]

Keep away from incompatible substances such as strong oxidizing agents.

Protect from heat and sources of ignition.[5]

Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste should be collected in a designated, labeled, and sealed container.

Do not dispose of down the drain or in general waste.

Conclusion
While specific safety and toxicity data for 2-Iodophenyl acetate are not extensively

documented, a precautionary approach based on the known hazards of similar compounds is

essential. Researchers, scientists, and drug development professionals must adhere to the

highest safety standards, including the consistent use of appropriate personal protective
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equipment, proper engineering controls, and strict adherence to safe handling protocols. A

thorough risk assessment should always precede any experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

